Bromofluoroacetic acid

• IUPAC Name: 2-bromo-2-fluoroacetic acid
• InChI: InChI=1S/C2H2BrFO2/c3-1(4)2(5)6/h1H,(H,5,6)
• InChI Key: ICTXGKNZADORBH-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)(F)Br
• Molecular Formula: C2H2BrFO2
• DSSTOX Substance ID: DTXSID20382077
• Molecular Weight: 156.94 g/mol
• CAS RN: 359-25-1

Description

Bromofluoroacetic acid is a compound that has garnered attention due to its utility in organic synthesis, particularly in the formation of fluorinated molecules which are of significant interest in the development of pharmaceuticals and agrochemicals. The compound's reactivity and the ability to introduce fluorine into other molecules make it a valuable reagent in various chemical transformations .

Synthesis Analysis

The synthesis of this compound and its derivatives has been explored through various methods. One approach involves the use of bromodifluoroacetate in a Pd-catalyzed reaction with arylboronic acids, which proceeds via a difluorocarbene pathway . Another method employs ethyl bromofluoroacetate activated by visible light and Eosin Y catalysis to couple with indoles and anilines, forming bisindolyl and bisanilinoyl acetate derivatives . Additionally, ethyl bromodifluoroacetate has been used in a triple mode of alkylation, demonstrating its versatility as a reagent .

Molecular Structure Analysis

The molecular structure of this compound has been resolved, revealing that it exists as hydrogen-bonded dimers in the solid state. The crystal structure determination has provided insights into the compound's chiral nature and its absolute configuration 10.

Chemical Reactions Analysis

This compound and its derivatives participate in a variety of chemical reactions. For instance, ethyl bromodifluoroacetate has been used as an N-formylating reagent in copper-catalyzed N-formylation of amines . It has also been activated in situ for the synthesis of pyridines and fused pyridin-2-ones . Furthermore, bromodifluoroacetyl fluoride, a related compound, has been synthesized and studied, expanding the understanding of this compound derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by the presence of fluorine and bromine atoms. These halogens contribute to the reactivity and stability of the molecules. The compound's ability to form stable dimers through hydrogen bonding is a notable physical property that has implications for its reactivity and applications in synthesis10.

Relevant Case Studies

Case studies involving this compound demonstrate its utility in the synthesis of biologically active compounds. The resolution of its enantiomers and determination of its absolute configuration are particularly relevant for the development of chiral molecules in pharmaceutical research . The use of this compound derivatives in the synthesis of fluorinated heterocycles and aliphatic compounds further exemplifies its versatility and importance in organic chemistry .

Scientific Research Applications

Crystal Structure Analysis

Bromofluoroacetic acid has been studied for its unique crystal structure. Rogers et al. (1981) found that it forms hydrogen-bonded dimers in the solid state, characterized by a monoclinic space group (Rogers et al., 1981).

Chirality and Stereochemistry

The compound's resolution and absolute configuration have been a subject of interest. Boussac et al. (2002) achieved the resolution of racemic this compound through crystallization, establishing its absolute configuration via X-ray crystallography (Boussac et al., 2002).

Chemical Synthesis

Ethyl bromofluoroacetate, a derivative of this compound, is used as a fluorine source in the synthesis of monofluorinated compounds, as described by Lemonnier (2012). This derivative is significant in the synthesis of various organic compounds (Lemonnier, 2012).

Environmental Impact Studies

Cowman and Singer (1996) investigated the effects of bromide ion on haloacetic acid speciation, including this compound, during chlorination and chloramination of aquatic humic substances. This study highlights the environmental relevance of this compound (Cowman & Singer, 1996).

Analytical Chemistry

Ozawa (1993) developed a method using difluoroanilide derivatization for detecting trace levels of halogenated acetic acids, including this compound, in water. This demonstrates the compound's importance in analytical chemistry, particularly in environmental monitoring (Ozawa, 1993).

Pharmacological Synthesis

In pharmacology, ethyl bromofluoroacetate has been utilized in the synthesis of various compounds. Jadhav et al. (2016) described its use in the synthesis of unsymmetrical α,α-diarylacetates, an important class of compounds in drug discovery (Jadhav et al., 2016).

Organometallic Chemistry

The compound's application in organometallic chemistry is evident in the work of Ke et al. (2016), who developed a copper-catalyzed hydrofluoroacetylation reaction using bromofluoroacetates, showcasing its versatility in chemical synthesis (Ke et al., 2016).

Safety and Hazards

Bromofluoroacetic acid is considered hazardous. It causes severe skin burns and eye damage, may cause respiratory irritation, and may cause an allergic skin reaction. It is also toxic if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

It is known to be used as an intermediate for fluoroacetic acid , suggesting that its targets may be similar to those of fluoroacetic acid.

Mode of Action

It is known that the compound exists as hydrogen-bonded dimers in the solid state . This could potentially influence its interaction with its targets.

Biochemical Pathways

Given its use as an intermediate for fluoroacetic acid , it may be involved in similar biochemical pathways.

Result of Action

Its use as an intermediate for fluoroacetic acid suggests that it may have similar effects.

Action Environment

It is known that the compound exists as hydrogen-bonded dimers in the solid state , which could potentially be influenced by environmental conditions.